Cas no 31805-48-8 (Thiophene,2-ethyl-3-methyl-)

Thiophene,2-ethyl-3-methyl- structure
Thiophene,2-ethyl-3-methyl- structure
Product Name:Thiophene,2-ethyl-3-methyl-
CAS No:31805-48-8
MF:C7H10S
MW:126.219300746918
CID:310651
PubChem ID:520543
Update Time:2025-04-19

Thiophene,2-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Thiophene,2-ethyl-3-methyl-
    • 2-ethyl-3-methylthiophene
    • 2-Aethyl-3-methyl-thiophen
    • 2-ethyl-3-methyl-thiophene
    • 3-methyl-2-ethylthiophene
    • EINECS 250-813-1
    • Thiophene,2-ethyl-3-methyl
    • NS00050309
    • SCHEMBL256017
    • DTXSID60185680
    • Thiophene, 2-ethyl-3-methyl-
    • 31805-48-8
    • VVSCPYCHXFEKLF-UHFFFAOYSA-N
    • Inchi: 1S/C7H10S/c1-3-7-6(2)4-5-8-7/h4-5H,3H2,1-2H3
    • InChI Key: VVSCPYCHXFEKLF-UHFFFAOYSA-N
    • SMILES: S1C=CC(C)=C1CC

Computed Properties

  • Exact Mass: 126.05000
  • Monoisotopic Mass: 126.050321
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 70.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2
  • XLogP3: 2.8

Experimental Properties

  • Density: 0.9769
  • Melting Point: -51.23°C (estimate)
  • Boiling Point: 159.39°C (estimate)
  • Flash Point: 33.7°C
  • Refractive Index: 1.5080
  • PSA: 28.24000
  • LogP: 2.61890

Thiophene,2-ethyl-3-methyl- Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Thiophene,2-ethyl-3-methyl- Production Method

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